Cas no 1032821-57-0 (Urea, N-​[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-​yl)​methyl]​-)

• Product Name: Urea, N-​[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-​yl)​methyl]​-
• CAS No: 1032821-57-0
• MF: C₁₈H₂₀N₂O₂
• MW: 296.36
• CID: 5147372
• PubChem ID: 86277838
• Update Time: 2025-11-01

Urea, N-​[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-​yl)​methyl]​- Chemical and Physical Properties

Names and Identifiers

• 1032821-57-0
• AKOS040754291
• UCM724
• (3-methoxy-6,11-dihydro-5H-dibenzo[2,1-b:1',3'-f][7]annulen-5-yl)methylurea
• GTPL7773
• (3-methoxy-6,11-dihydro-5H-dibenzo(2,1-b:1',3'-f)(7)annulen-5-yl)methylurea
• UCM 724
• UCM-724
• Q27089059
• Urea, N-​[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-​yl)​methyl]​-

• Inchi： 1S/C18H20N2O2/c1-22-16-7-6-14-8-12-4-2-3-5-13(12)9-15(17(14)10-16)11-20-18(19)21/h2-7,10,15H,8-9,11H2,1H3,(H3,19,20,21)
• InChI Key： DIXNMQKCFFPTKU-UHFFFAOYSA-N
• SMILES： C1C=C2C(CC(CNC(=O)N)C3C(=CC=C(OC)C=3)C2)=CC=1

Computed Properties

• Exact Mass: 296.152477885g/mol
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes

Additional information on Urea, N-​[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-​yl)​methyl]​-

Introduction to Urea, N-[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-​yl)​methyl]- and Its Applications in Modern Chemical Biology

Urea, N-[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-​yl)​methyl]- (CAS No. 1032821-57-0) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its complex aromatic and heterocyclic framework, represents a promising candidate for various biochemical and pharmaceutical applications. The presence of multiple functional groups, including a methyl-substituted urea moiety and a dihydrobenzocycloheptene core, makes it a versatile molecule for further derivatization and study.

The molecular structure of Urea, N-[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-​yl)​methyl]- is of particular interest due to its potential biological activity. The dihydrobenzocycloheptene scaffold is known for its role in various natural products and pharmaceuticals, often contributing to the compound's binding affinity and metabolic stability. Additionally, the methoxy group at the 8-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of structurally diverse molecules in drug discovery and development. Urea, N-[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-​yl)​methyl]- has been investigated for its potential role as an intermediate in the synthesis of novel bioactive compounds. Its unique structural features make it an attractive scaffold for designing molecules with specific biological activities. For instance, the combination of the urea moiety and the aromatic system suggests potential applications in modulating enzyme activity or interacting with receptor proteins.

In vitro studies have demonstrated that derivatives of this compound exhibit interesting pharmacological properties. The urea group is known to form hydrogen bonds with various biological targets, which can be exploited to enhance binding affinity. Furthermore, the dihydrobenzocycloheptene core has been shown to possess anti-inflammatory and anti-tumor properties in some preliminary studies. These findings underscore the compound's potential as a lead molecule for further development.

The synthesis of Urea, N-[(10,​11-​dihydro-​8-​methoxy-​5H-​dibenzo[a,​d]​cyclohepten-​10-yl)*methyl]- has been achieved through multi-step organic reactions, involving cyclization, alkylation, and functional group transformations. The synthetic route highlights the compound's complexity but also demonstrates its feasibility for large-scale production if required. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the dihydrobenzocycloheptene core, ensuring high yield and purity.

The chemical stability of this compound under various conditions has been thoroughly evaluated. Studies indicate that it remains stable under ambient conditions but may degrade under extreme pH or temperature conditions. This information is crucial for its storage and handling in both laboratory and industrial settings. Additionally, its solubility profile has been examined across different solvents, revealing good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol.

The potential applications of Urea, N-[(*10,11-dihydro-*8-methoxy-*5H-dibenzo[a,d]cyclohepten-*10-yl)methyl] extend beyond pharmaceuticals into agrochemicals and materials science. Its structural complexity allows for modifications that could tailor its properties for specific uses. For example, derivatives could be designed to interact with plant growth regulators or serve as precursors for advanced polymers.

Ongoing research is focused on exploring new derivatives of this compound to enhance its biological activity and therapeutic potential. Computational modeling techniques are being employed to predict binding interactions with target proteins, guiding the design of more effective molecules. These efforts are part of a broader trend in drug discovery where computational tools play a pivotal role in accelerating the development process.

The environmental impact of synthesizing and using this compound is also being considered. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring that chemical biology advances do not come at an environmental cost.

In conclusion, Urea, N-[(*10,11-dihydro-*8-methoxy-*5H-dibenzo[a,d]cyclohepten-*10-yl)methyl] (CAS No. 1032821-57-0) represents a fascinating molecule with significant potential in chemical biology and beyond. Its unique structure, combined with promising preliminary biological activities, makes it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this are poised to play a crucial role in shaping the future of medicine and biotechnology.